1-Methyl-4-propan-2-ylpyrazine-2,3-dione

• IUPAC Name: 1-methyl-4-propan-2-ylpyrazine-2,3-dione
• InChI: InChI=1S/C8H12N2O2/c1-6(2)10-5-4-9(3)7(11)8(10)12/h4-6H,1-3H3
• InChI Key: JTLIXNHCHZXPMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CN(C(=O)C1=O)C
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• CAS No.: 2320506-33-8

Description

1-Methyl-4-propan-2-ylpyrazine-2,3-dione is a heterocyclic compound featuring a pyrazine core substituted with methyl and isopropyl groups at positions 1 and 4, respectively, and a diketone moiety at positions 2 and 2. The pyrazine ring confers rigidity, while the substituents influence its physicochemical and pharmacological properties.

Comparison with Similar Compounds

Pyrazine Derivatives

• Compound 238 (): A dihydro-pyrazine derivative with methoxy and trimethylstannyl substituents. Unlike 1-Methyl-4-propan-2-ylpyrazine-2,3-dione, this compound lacks the diketone group but includes a stannyl functional group, which enhances its utility in cross-coupling reactions.
• Imidazo[1,2-a]pyrazine Derivatives (): These feature fused imidazole and pyrazine rings with nitro and benzyloxy groups. The absence of the diketone moiety reduces their electron-deficient character compared to the target compound.

Dione-Containing Analogues

• Indole-2,3-diones (): These derivatives, such as 5-fluoro-1H-indole-2,3-dione, share the diketone functionality but incorporate an indole ring instead of pyrazine. The indole system enhances π-π stacking interactions in biological targets, whereas the pyrazine core in the target compound may favor hydrogen bonding due to its nitrogen atoms.

Table 1: Structural and Physicochemical Comparisons

Compound	Core Structure	Key Substituents	Diketone Presence	LogP* (Predicted)
Target Compound	Pyrazine	1-Me, 4-iPr	Yes	~1.8
Compound 238	Dihydro-pyrazine	3,6-diOMe, 2-trimethylstannyl	No	~3.2
5-Fluoroindole-2,3-dione	Indole	5-F, 1-substituted alkyl	Yes	~2.1

*LogP values estimated based on substituent contributions.

Physicochemical and Reactivity Profiles

• Solubility: The diketone group increases polarity compared to non-dione pyrazines (e.g., Compound 238), but the methyl and isopropyl groups counterbalance this, likely resulting in moderate aqueous solubility.
• Reactivity : The electron-deficient pyrazine-dione core is prone to nucleophilic attack at the carbonyl positions, a feature exploited in hydrazone formation (). This contrasts with the stability of methoxy-substituted pyrazines ().